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Compound of Interest

Compound Name: 2,2,4-Trimethylcyclopentanone

Cat. No.: B1295220

This technical guide provides a comprehensive overview of the density of 2,2,4-
trimethylcyclopentanone, tailored for researchers, scientists, and professionals in drug
development. This document outlines the physical properties of this compound, details the
experimental protocols for density determination, and presents a logical workflow for these
procedures.

Physical and Chemical Properties

2,2,4-Trimethylcyclopentanone is a cyclic ketone with the chemical formula CsH140. Accurate
determination of its physical properties, such as density, is crucial for its application in research
and development. The density of the 2,2,4-isomer is distinct from its other isomers, such as
2,4,4-trimethylcyclopentanone.

Data Presentation

The quantitative data for 2,2,4-trimethylcyclopentanone and its related isomer are
summarized in the table below for clear comparison.
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Property 2’?’4- 2"_1’4-
Trimethylcyclopentanone Trimethylcyclopentanone

CAS Number 28056-54-4[1] 4694-12-6[2][3]

Molecular Formula CsH140 CsH140[3]

Molecular Weight 126.20 g/mol 126.2 g/mol [3]

Density 0.878 g/cm?3[4] 0.877 g/mL at 25 °C[2][3]

Specific Gravity 0.88 at 20/20 °C 0.87700 at 25.00 °C[5]

Boiling Point 66 °C at 45 mmHg 160 °C[2][3]

Flash Point 38°C 110 °F (43.33 °C)[5]

Refractive Index 1.43 1.432 at 20.00 °C[5]

Experimental Protocols: Density Determination by
Pychometer

The density of a liquid organic compound such as 2,2,4-trimethylcyclopentanone can be
accurately determined using a pycnometer, also known as a specific gravity bottle. This method
relies on measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a fine hole)[6]

Analytical balance (with an accuracy of at least 0.001 g)

Thermometer

Thermostatic bath

Pasteur pipet

Procedure:
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e Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent, followed by rinsing with distilled water. Dry the pycnometer completely in an oven

and allow it to cool to room temperature in a desiccator.

o Mass of the Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper

on an analytical balance. Record this mass (M1).[7]

o Calibration with Water (Optional but Recommended):

[e]

Fill the pycnometer with distilled water of a known temperature.
Insert the stopper, ensuring any excess water flows out through the capillary hole.[6]

Place the filled pycnometer in a thermostatic bath to bring it to a precise temperature (e.g.,
20 °C).

Remove the pycnometer, wipe the exterior dry, and weigh it (M_water).

The volume of the pycnometer (V) can be calculated using the known density of water at
that temperature.

o Sample Measurement:

Rinse the clean, dry pycnometer with a small amount of 2,2,4-trimethylcyclopentanone.
Fill the pycnometer with the sample liquid.[7]

Insert the stopper, allowing the excess liquid to escape through the capillary. Ensure no air
bubbles are trapped.[6]

Place the pycnometer in a thermostatic bath to equilibrate to the desired temperature
(e.g., 20 °C).[7]

Carefully dry the exterior of the pycnometer.

Weigh the filled pycnometer and record the mass (Mz2).[7]

» Calculation of Density:
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o The mass of the 2,2,4-trimethylcyclopentanone sample (M_sample) is calculated as:
M_sample = Mz - M1

o The density (p) of the sample is then calculated by dividing the mass of the sample by the
known volume of the pycnometer (V): p = M_sample / V

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the density of a
liquid compound using the pycnometer method.
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Start: Prepare Pycnometer

:

Clean and Dry Pycnometer

:

Weigh Empty Pycnometer (M1)

:

Fill Pycnometer with
2,2,4-Trimethylcyclopentanone

:

Equilibrate Temperature
in Thermostatic Bath

:

Dry Exterior and Weigh
Filled Pycnometer (M2)

:

Calculate Mass of Sample
(M_sample = M2 - M1)

:

Calculate Density
(p =M_sample / V)

i

End: Density Determined

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

